2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile

• IUPAC Name: 2-amino-4-cyclopropyl-6-(4-methylsulfonylphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C16H15N3O2S/c1-22(20,21)12-6-4-11(5-7-12)15-8-13(10-2-3-10)14(9-17)16(18)19-15/h4-8,10H,2-3H2,1H3,(H2,18,19)
• InChI Key: QFKLCRZQRDGMPW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NC(=C(C(=C2)C3CC3)C#N)N
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile is a chemical compound that has been extensively studied due to its potential therapeutic properties. It is a nicotinic acetylcholine receptor agonist that has been shown to have beneficial effects on cognitive function, memory, and attention.

Mechanism of Action

2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile is a nicotinic acetylcholine receptor agonist. It binds to the α7 nicotinic acetylcholine receptor and activates it, leading to an increase in the release of neurotransmitters such as dopamine and acetylcholine. This activation has been shown to improve cognitive function, memory, and attention.
Biochemical and Physiological Effects
2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine and acetylcholine, leading to improved cognitive function, memory, and attention. It has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile in lab experiments is its specificity for the α7 nicotinic acetylcholine receptor. This allows for targeted activation of this receptor and the study of its effects on cognitive function, memory, and attention. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the study of 2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile. One direction is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is the study of its effects on other neurotransmitter systems, such as the glutamatergic system. Additionally, the development of more soluble analogs of this compound could improve its usefulness in lab experiments.

Synthesis Methods

The synthesis of 2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile involves the reaction of 4-methylsulfonylbenzaldehyde with cyclopropylmethylamine, followed by the reaction of the resulting compound with 2-cyanopyridine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-amino-4-cyclopropyl-6-[4-(methylsulfonyl)phenyl]nicotinonitrile has been extensively studied for its potential therapeutic properties. It has been shown to have beneficial effects on cognitive function, memory, and attention. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.